![molecular formula C18H18N2O2 B5000761 N-benzyl-3-[(cyclopropylcarbonyl)amino]benzamide](/img/structure/B5000761.png)
N-benzyl-3-[(cyclopropylcarbonyl)amino]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-benzyl-3-[(cyclopropylcarbonyl)amino]benzamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential as a therapeutic agent. This compound belongs to the class of benzamides and is synthesized using a multi-step process.
Mechanism of Action
The exact mechanism of action of N-benzyl-3-[(cyclopropylcarbonyl)amino]benzamide is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and proteins involved in the inflammatory response and tumor growth.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines and prostaglandins, which play a key role in the inflammatory response. The compound has also been shown to induce apoptosis in cancer cells and inhibit tumor growth.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-benzyl-3-[(cyclopropylcarbonyl)amino]benzamide is its potential as a therapeutic agent for various diseases. It has also been shown to exhibit low toxicity and good bioavailability. However, one of the limitations of this compound is its complex synthesis method, which can make it difficult to produce in large quantities.
Future Directions
There are several future directions for the study of N-benzyl-3-[(cyclopropylcarbonyl)amino]benzamide. One area of research is to further investigate its potential as a therapeutic agent for various diseases. Another area of research is to develop more efficient and cost-effective synthesis methods for this compound. Additionally, more studies are needed to fully understand its mechanism of action and to identify any potential side effects or toxicity.
Synthesis Methods
The synthesis of N-benzyl-3-[(cyclopropylcarbonyl)amino]benzamide involves a multi-step process. The first step involves the protection of the amine group using a suitable protecting group. This is followed by the reaction of the protected amine with cyclopropylcarbonyl chloride to form the corresponding amide. The final step involves the deprotection of the amine group to obtain this compound.
Scientific Research Applications
N-benzyl-3-[(cyclopropylcarbonyl)amino]benzamide has been extensively studied for its potential as a therapeutic agent. It has been shown to exhibit anti-inflammatory, analgesic, and anti-tumor properties. The compound has also been studied for its potential use in the treatment of various diseases such as cancer, arthritis, and neuropathic pain.
properties
IUPAC Name |
N-benzyl-3-(cyclopropanecarbonylamino)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O2/c21-17(19-12-13-5-2-1-3-6-13)15-7-4-8-16(11-15)20-18(22)14-9-10-14/h1-8,11,14H,9-10,12H2,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQJVRUMLLQEEBU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NC2=CC=CC(=C2)C(=O)NCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.